Cas no 2202322-54-9 (1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide)

• Product Name: 1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide
• CAS No: 2202322-54-9
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5410124
• PubChem ID: 145898417
• Update Time: 2025-08-04

1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide

• Inchi： 1S/C19H24N2O3/c1-2-17(22)21-11-9-19(10-12-21,15-6-4-3-5-7-15)18(23)20-16-8-13-24-14-16/h2-7,16H,1,8-14H2,(H,20,23)
• InChI Key： LACHTWLCHDDTLV-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C2=CC=CC=C2)(C(NC2CCOC2)=O)CC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.3±50.0 °C(Predicted)
• pka: 14.62±0.20(Predicted)

Additional information on 1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide

1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide: A Comprehensive Overview

The compound with CAS number 2202322-54-9, known as 1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperidine ring, a phenyl group, and a tetrahydrofuran moiety, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that 1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide exhibits antiproliferative effects in various cancer cell lines, suggesting its role in inhibiting tumor growth. The molecule's ability to interact with key enzymes and receptors involved in cell cycle regulation has been extensively investigated, making it a promising candidate for anticancer drug development.

One of the most intriguing aspects of this compound is its bioavailability and pharmacokinetic profile. Preclinical studies have shown that tetrahydrofuran-containing derivatives like this one exhibit enhanced solubility and absorption in vivo, which are critical factors for drug efficacy. Furthermore, the presence of the phenyl group enhances the molecule's stability, reducing the likelihood of rapid metabolic degradation.

The synthesis of 1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydro-3-furanyl)-4-piperidinecarboxamide involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent attachment of the tetrahydrofuran moiety via nucleophilic substitution. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability for potential large-scale production.

In terms of applications, this compound has shown potential in neuroprotective therapies. Studies indicate that it may exert protective effects against neurodegenerative diseases by modulating oxidative stress pathways and reducing inflammation. Its ability to cross the blood-brain barrier makes it particularly appealing for such applications.

From an environmental standpoint, researchers have also evaluated the ecotoxicological impact of this compound. Initial assessments suggest that it has a relatively low toxicity profile towards aquatic organisms, which is a positive indicator for its safe use in therapeutic contexts.

In conclusion, 1-(1-Oxo-2-propen-1-yl)-4-phenyl-N-(tetrahydrofuran